2-Ethyl-3-isopropylacrolein

• CAS No.: 28419-86-5
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (E)-2-ethyl-4-methylpent-2-enal
• InChI: InChI=1S/C8H14O/c1-4-8(6-9)5-7(2)3/h5-7H,4H2,1-3H3/b8-5+
• InChI Key: JBGRAQBQMATPJJ-VMPITWQZSA-N
• Isomeric SMILES: CC/C(=C\C(C)C)/C=O
• Canonical SMILES: CCC(=CC(C)C)C=O

Description

2-Ethyl-3-propyl acrolein (CAS 645-62-5) is an α,β-unsaturated aldehyde with the molecular formula C₈H₁₄O. It is structurally characterized by an ethyl group at the α-position and a propyl group at the β-position relative to the aldehyde functional group. Key synonyms include 2-Ethyl-2-hexenal, α-Ethyl-β-n-propylacrolein, and 2-Ethylhexenal .

Regulatory and safety data classify this compound as a low aquatic hazard (WGK 1 under German regulations) .

Comparison with Similar Compounds

2-Ethyl-3-propyl Acrolein vs. Methacrolein (2-Methylacrolein)

Methacrolein (CAS 78-85-3, synonyms: 2-Methyl-2-propenal, Methylacrolein) shares the α,β-unsaturated aldehyde backbone but differs in substituents. Key comparisons include:

Property	2-Ethyl-3-propyl Acrolein	Methacrolein
Molecular Formula	C₈H₁₄O	C₄H₆O
CAS Number	645-62-5	78-85-3
Substituents	Ethyl (α), propyl (β)	Methyl (α)
Hazards	Low aquatic hazard (WGK 1)	Highly flammable, severe irritant (no WGK data in evidence)
Applications	Limited industrial data	Used in polymer synthesis

Key Differences :

• Methacrolein’s smaller structure enhances its volatility and reactivity in polymerization reactions, whereas 2-ethyl-3-propyl acrolein’s bulkier groups may limit such applications .

2-Ethyl-3-propyl Acrolein vs. Ethyl Methacrylate

While both compounds have unsaturated bonds, ethyl methacrylate’s ester functionality and lack of aldehyde group make it more stable and less reactive toward nucleophiles. It is primarily used in acrylic resin production .

Reactivity and Hazard Profile

• 2-Ethyl-3-propyl Acrolein : The α,β-unsaturated aldehyde moiety confers electrophilicity, making it prone to Michael addition reactions. Its low water hazard rating suggests moderate environmental persistence .
• Methacrolein : Higher acute toxicity due to greater volatility and electrophilic reactivity, leading to rapid mucous membrane irritation .